Cas no 2228445-92-7 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol)
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol
- 1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol
- EN300-1954081
- 2228445-92-7
-
- Inchi: 1S/C8H9F3N2O/c9-8(10,11)7(14)6-4-2-1-3-5(4)12-13-6/h7,14H,1-3H2,(H,12,13)
- InChI Key: AWFKWSVTRVFJRM-UHFFFAOYSA-N
- SMILES: FC(C(C1C2=C(CCC2)NN=1)O)(F)F
Computed Properties
- Exact Mass: 206.06669740g/mol
- Monoisotopic Mass: 206.06669740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 48.9Ų
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1954081-0.05g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 0.05g |
$1020.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-0.1g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 0.1g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-0.25g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 0.25g |
$1117.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-0.5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 0.5g |
$1165.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-1.0g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1954081-2.5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 2.5g |
$2379.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-5.0g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1954081-10.0g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1954081-1g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 1g |
$1214.0 | 2023-09-17 | ||
| Enamine | EN300-1954081-5g |
1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2,2-trifluoroethan-1-ol |
2228445-92-7 | 5g |
$3520.0 | 2023-09-17 |
1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol
1-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}-2,2,2-Trifluoroethan-1-ol: A Comprehensive Overview
The compound 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol, identified by the CAS number 2228445-92-7, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of trifluoroethanols, which are known for their stability and reactivity in various chemical environments. The presence of the cyclopentacpyrazole ring introduces additional complexity and potential applications in fields such as pharmacology and materials science.
Recent studies have highlighted the importance of cyclopentacpyrazole-based compounds in drug discovery. The fused ring system in this molecule provides a rigid framework that can potentially bind to specific biological targets with high affinity. Researchers have explored its role as a scaffold for developing new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The trifluoromethyl group attached to the alcohol moiety enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular components.
In terms of synthesis, the preparation of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the cyclopentacpyrazole ring through cyclization reactions and subsequent functionalization to introduce the trifluoroethyl group. These methods have been optimized to improve yield and purity, ensuring that the compound meets rigorous quality standards for research and development purposes.
The compound's physical properties are also of significant interest. Its melting point and solubility characteristics make it suitable for use in various experimental setups. For instance, its low melting point facilitates its use in solution-based assays, while its moderate solubility in organic solvents makes it compatible with chromatographic techniques commonly employed in analytical chemistry.
From an environmental standpoint, understanding the degradation pathways of 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidation reactions that reduce its persistence in the environment. This information is vital for developing safe handling procedures and disposal methods.
In conclusion, 1-{1H,4H
2228445-92-7 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2,2-trifluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)